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Compound of Interest

Compound Name: 2-Nitrobenzenesulfenyl chloride

Cat. No.: B1219011

CAS Number: 7669-54-7

This technical guide provides a comprehensive overview of 2-Nitrobenzenesulfenyl chloride
(NBSC), a versatile reagent in organic synthesis, particularly relevant to researchers, scientists,
and professionals in drug development. This document details its chemical and physical
properties, safety information, and key experimental protocols for its synthesis and application.

Core Properties and Safety Information

2-Nitrobenzenesulfenyl chloride, also known as o-Nitrophenylsulfenyl chloride, is a yellow
crystalline solid widely used as a chlorinating agent and for the introduction of the 2-
nitrophenylsulfenyl (Nps) protecting group in the synthesis of peptides and other complex
organic molecules.[1][2]

Physicochemical Data

The key physicochemical properties of 2-Nitrobenzenesulfenyl chloride are summarized in
the table below for easy reference.
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Property Value Reference(s)
CAS Number 7669-54-7 [11[3]
Molecular Formula CeHaCINO:2S [1][3]
Molecular Weight 189.62 g/mol [1114]
Light yellow to yellow to
Appearance _ [1]
orange crystalline powder
Melting Point 74 -77°C [1]
Boiling Point 125 °C (lit.) [1]
Solubility Decomposes in water. [5]
(2-nitrophenyl)sulfane-1-
IUPAC Name ] [3]
chloride
o-Nitrophenylsulfenyl chloride,
Synonyms [1][6]

NBSC, NPS-CI

Safety and Hazard Data

2-Nitrobenzenesulfenyl chloride is a hazardous chemical and must be handled with

appropriate safety precautions. It is corrosive and reacts with water.[4]
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Precautionary

Hazard Description GHS Pictogram
Statements
) P260, P280,
Causes severe skin
) P301+P330+P331,
Skin burns and eye )
) o Corrosive P303+P361+P353,
Corrosion/Irritation damage (Category
P305+P351+P338,
1B).[4][6]
P310

Causes serious eye

Eye Damage damage (Category 1).

[4][6]

Reacts with water.[4]

] Inhalation may cause
Hazards not otherwise T
N corrosive injuries to
classified )
the upper respiratory

tract and lungs.[4]

P264, P304+P340,
P363, P405, P501

Experimental Protocols

Detailed methodologies for the synthesis of 2-Nitrobenzenesulfenyl chloride and its

application in peptide chemistry are provided below.

Synthesis of 2-Nitrobenzenesulfenyl Chloride

The most common method for the preparation of 2-Nitrobenzenesulfenyl chloride is the

chlorination of di-o-nitrophenyl disulfide. The following protocol is adapted from a procedure in

Organic Syntheses.

Reaction Scheme:
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Reactants

Di-o-nitrophenyl disulfide Chlorination

Chlorine (gas) Product

____________________________ 2-Nitrobenzenesulfenyl chloride

lodine (catalyst)

Carbon Tetrachloride (solvent)

Click to download full resolution via product page

Caption: Synthesis of 2-Nitrobenzenesulfenyl chloride.

Materials:

Di-o-nitrophenyl disulfide

Dry carbon tetrachloride

lodine

Chlorine gas, dried with sulfuric acid

Equipment:

e Three-necked, round-bottomed flask

o Reflux condenser
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Gas inlet tube

Stirrer

Heating mantle

Gas trap

Procedure:

In a three-necked, round-bottomed flask fitted with a stirrer, reflux condenser, and a gas inlet
tube, place 154 g (0.5 mole) of di-o-nitrophenyl disulfide, 1 liter of dry carbon tetrachloride,
and 0.25 g of iodine.

Attach a glass tube to the top of the condenser, leading to a carbon tetrachloride trap to
monitor the chlorine flow.

Pass a current of dry chlorine gas into the reaction mixture while maintaining the
temperature at 50-60 °C. The rate of chlorine flow should be regulated so that little to no gas
escapes through the trap.

Continue the chlorination for approximately 3 to 3.5 hours. The reaction is complete when
the disulfide has dissolved, and the solution turns a clear, deep-red color.

After the reaction is complete, filter the solution while hot to remove any insoluble impurities.
Cool the filtrate in an ice bath to crystallize the product.

Collect the crystals by filtration, wash with a small amount of cold carbon tetrachloride, and
dry under vacuum. This yields a product with a melting point of 73-74.5 °C.

Application in Peptide Synthesis: N-Protection of Amino
Acids

2-Nitrobenzenesulfenyl chloride is widely used to protect the amino group of amino acids

during peptide synthesis. The resulting Nps-amino acids are stable under various conditions

but can be readily deprotected.
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Reaction Scheme:

Reactants
Amino Acid N-protection
2-Nitrobenzenesulfenyl chloride Product
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Dioxane/Water
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Caption: N-protection of an amino acid using NBSC.

Materials:

Amino acid (e.g., L-phenylalanine)

2-Nitrobenzenesulfenyl chloride

2 N Sodium hydroxide solution

Dioxane

1 N Sulfuric acid

Ethyl acetate or ether
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Dicyclohexylamine (for salt formation, optional)

Procedure:

Dissolve or suspend the amino acid (0.02 mole) in a mixture of 10 ml of water and 25 ml of
dioxane.

With vigorous shaking, add 2-Nitrobenzenesulfenyl chloride (0.022 mole) in 10 equal
portions over 15 minutes. Concurrently, add 2 N sodium hydroxide (12 ml) dropwise to
maintain a basic pH.

After the addition is complete, acidify the solution with dilute sulfuric acid.

Extract the Nps-amino acid derivative with ethyl acetate or a 1:1 mixture of ethyl acetate and
ether.

Wash the organic extract repeatedly with water until the aqueous layer is neutral to Congo
red paper.

Dry the organic layer with sodium sulfate.

The Nps-amino acid can be isolated by evaporation of the solvent. For improved stability and
handling, it can be converted to its dicyclohexylammonium (DCHA) salt by adding
dicyclohexylamine to the solution, which typically causes the salt to crystallize.

Logical Workflow for Tryptophan-Containing
Peptide Analysis

2-Nitrobenzenesulfenyl chloride can be used for the selective modification and isolation of

tryptophan-containing peptides from a complex mixture. The nitroaryl chromophore introduced

allows for easy spectrophotometric detection.
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Caption: Workflow for tryptophan peptide analysis.

This workflow highlights the utility of 2-Nitrobenzenesulfenyl chloride in proteomics and
protein chemistry. The covalent modification of the indole ring of tryptophan provides a
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chromophoric tag, simplifying the isolation and identification of these specific peptides from a
complex digest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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